Cas no 113220-57-8 (Phenol,2,4-dichloroethyl- (9CI))

• Product Name: Phenol,2,4-dichloroethyl- (9CI)
• CAS No: 113220-57-8
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• CID: 218606
• PubChem ID: 188723
• Update Time: 2025-04-19

Phenol,2,4-dichloroethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-dichloroethyl- (9CI)
• 2,4-Dichlor-3-ethylphenol
• 2,4-Dichloro-3-ethylphenol
• Phenol, 2,4-dichloro-3-ethyl-
• QR BG DG C2 [WLN]
• 113220-57-8
• DTXSID1074121
• 121518-45-4

• Inchi： 1S/C8H8Cl2O/c1-2-5-6(9)3-4-7(11)8(5)10/h3-4,11H,2H2,1H3
• InChI Key： DEHWRJWKQDWKDP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC)Cl)O

Computed Properties

• Exact Mass: 189.99534
• Monoisotopic Mass: 189.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23